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Compound of Interest

Compound Name: Lanthanum chloride heptahydrate

Cat. No.: B155567

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Despite a comprehensive search of scientific and chemical databases, a definitive,
publicly available single-crystal structure of lanthanum chloride heptahydrate (LaCls-7H20)
could not be located. While powder X-ray diffraction data (JCPDF # 03-0069) confirms its
crystalline nature, this does not provide the detailed atomic coordinates required for a complete
structural elucidation.[1]

This guide provides all available physicochemical data for lanthanum chloride heptahydrate
and presents a detailed analysis of the crystal structure of the closely related and well-
characterized anhydrous lanthanum chloride (LaCls) as a structural analogue. The
experimental protocols outlined are standard for single-crystal X-ray diffraction and are based
on studies of the anhydrous form.

Physicochemical Properties of Lanthanum Chloride
Heptahydrate

Lanthanum chloride heptahydrate is a white, crystalline solid that is highly soluble in water
and alcohols.[2] It is known for its hygroscopic nature, readily absorbing moisture from the
atmosphere.[2]

Table 1: General and Physical Properties of Lanthanum Chloride Heptahydrate
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Property Value References

Chemical Formula LaCls-7H20 [2]

Molar Mass 371.37 g/mol [3]
White, wet crystalline

Appearance [2]
aggregates

Melting Point 91 °C (decomposes) [4115]

B Soluble in water, alcohol, and

Solubility ) [4115]
acids

Crystal System (from powder Data suggests a triclinic or o

data) other low-symmetry system

Crystal Structure of Anhydrous Lanthanum Chloride
(LaCls) - A Structural Reference

In the absence of a determined structure for the heptahydrate, the anhydrous form of
lanthanum chloride (LaCls) provides valuable insight into the coordination preferences of the
lanthanum(lll) ion. Anhydrous LaCls crystallizes in the hexagonal system and adopts the UCls-
type structure.[4][5]

The central lanthanum ion (La3*) is coordinated to nine chloride ions (CI~), forming a tricapped
trigonal prismatic geometry. This high coordination number is typical for the larger rare earth
elements.

Crystallographic Data

The following tables summarize the key crystallographic parameters for anhydrous LaCls.

Table 2: Unit Cell and Crystal System Data for Anhydrous LaCls
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Parameter

Value

Crystal System

Hexagonal

Space Group

P63/m (No. 176)

Lattice Parameters

a=748A,c=437A

a=90° B=90°y = 120°

Volume 211.8 A3

Data sourced from ChemicalBook.[4][5]

Atomic Positions and Coordination

The arrangement of atoms within the unit cell is described by their fractional coordinates.

Table 3: Fractional Atomic Coordinates for Anhydrous LaCls

Wyckoff
Atom . X y z
Position
La 2c 1/3 2/3 1/4
Cl 6h ~0.30 ~0.39 1/4

Approximate coordinates based on typical UCls-type structures.

The La-Cl bond distances are all approximately 2.95 A, indicating a highly symmetric
coordination environment.

Experimental Protocol for Crystal Structure
Determination

The determination of a crystal structure, such as that of anhydrous LaCls, is typically achieved
through single-crystal X-ray diffraction. The general workflow is as follows:
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» Synthesis and Crystallization: Single crystals of high quality and sufficient size are required.
For lanthanum chloride heptahydrate, this would typically involve the slow evaporation of
a saturated aqueous solution of lanthanum chloride.[2]

o X-ray Data Collection: A suitable single crystal is selected and mounted on a diffractometer.
The crystal is then irradiated with a monochromatic X-ray beam, and the resulting diffraction
pattern is collected on a detector as the crystal is rotated.

» Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell dimensions and space group. The positions of the atoms within the asymmetric
unit are then determined using direct methods or Patterson synthesis. Finally, the structural
model is refined against the experimental data to optimize the atomic coordinates,
displacement parameters, and other structural details.

Crystal Growth Data Collection Structure Determination
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Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Visualization of the Lanthanum Coordination
Environment (Anhydrous LaCls)

The following diagram illustrates the nine-coordinate, tricapped trigonal prismatic geometry
around the lanthanum ion in the anhydrous crystal structure.

Caption: Tricapped trigonal prismatic coordination of La3* by nine CI~ ions.

Conclusion

While a complete structural guide for lanthanum chloride heptahydrate cannot be provided at
this time due to the absence of publicly available single-crystal X-ray diffraction data, this
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document summarizes the known properties of this compound. The detailed analysis of the
anhydrous LaCls structure offers a valuable reference point for understanding the coordination
chemistry of lanthanum in a chloride environment. Further research involving the growth of
high-quality single crystals of LaCls-7H20 and their analysis by X-ray diffraction is necessary to
fully elucidate its crystal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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